Methyl 4-(morpholin-4-ylcarbonyl)-1H-pyrrole-3-carboxylate

• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol
• IUPAC Name: methyl 4-(morpholine-4-carbonyl)-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C11H14N2O4/c1-16-11(15)9-7-12-6-8(9)10(14)13-2-4-17-5-3-13/h6-7,12H,2-5H2,1H3
• InChI Key: GVFKYYVPSVOXOH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC=C1C(=O)N2CCOCC2

Description

Methyl 4-(morpholin-4-ylcarbonyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid (2.35 g) in DMF (49 ml) there are added diisopropylethylamine (2.11 ml) and HATU (4.9 ml). After stirring for 15 minutes at 40° C., morpholine (1.35 ml) is added. After stirring for 9 hours at 60° C. and at ambient temperature over a weekend, the mixture is diluted with CH2Cl2 and 1N sodium hydroxide solution. The aqueous phase is extracted 3 times with CH2Cl2 and the organic phases are combined. The organic phase is dried over magnesium sulphate, filtered and evaporated to dryness to yield the title product, which is used directly in the next Step.